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Compound of Interest

Compound Name: 3-Bromopropanoate

Cat. No.: B1231587 Get Quote

CAS Number: 539-74-2

This technical guide provides comprehensive safety data and handling protocols for ethyl 3-
bromopropanoate, a key intermediate in various chemical syntheses. The information is

intended for researchers, scientists, and professionals in drug development and other scientific

fields.

Chemical Identification and Physical Properties
Ethyl 3-bromopropanoate is a colorless to pale yellow liquid.[1][2] It is soluble in water,

alcohol, chloroform, and benzene.[1]
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Property Value Source(s)

Molecular Formula C₅H₉BrO₂ [1][3]

Molecular Weight 181.03 g/mol [1][3][4]

CAS Number 539-74-2 [1][3][5][6]

EC Number 208-724-0 [4][6]

Appearance
Colorless to light yellow clear

liquid
[1][5]

Boiling Point 135-136 °C at 50 mmHg [1][7]

Density 1.412 g/mL at 25 °C [1][7][8]

Refractive Index n20/D 1.452 [1][7][8]

Flash Point 70 °C (158 °F) - closed cup [7]

Solubility
Soluble in water, alcohol,

chloroform, benzene
[1]

Hazard Identification and Classification
Ethyl 3-bromopropanoate is classified as a hazardous substance. Below is a summary of its

GHS classification.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 alt text Warning

H315: Causes

skin irritation.[4]

[9][10]

Serious Eye

Damage/Eye

Irritation

2 alt text Warning

H319: Causes

serious eye

irritation.[4][9][10]

Specific Target

Organ Toxicity

(Single

Exposure)

3 (Respiratory

system)
alt text Warning

H335: May

cause respiratory

irritation.[9][10]

Flammable

Liquids
4 None Warning

H227:

Combustible

liquid.[5][10]

Germ Cell

Mutagenicity
2 alt text Warning

H341: Suspected

of causing

genetic defects.

[5]

Precautionary Statements and First Aid
Adherence to the following precautionary measures is crucial for the safe handling of ethyl 3-
bromopropanoate.
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Type Code Statement Source(s)

Prevention P201

Obtain special

instructions before

use.

[5]

P202

Do not handle until all

safety precautions

have been read and

understood.

[5]

P210

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

[5][10]

P261
Avoid breathing

vapors.
[9][10]

P280

Wear protective

gloves, protective

clothing, eye

protection, and face

protection.

[5]

Response P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[5]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[9][10]

P308 + P313

IF exposed or

concerned: Get

medical

advice/attention.

[5]
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P370 + P378

In case of fire: Use dry

sand, dry chemical, or

alcohol-resistant foam

to extinguish.

[5]

Storage P403 + P235

Store in a well-

ventilated place. Keep

cool.

[5]

P405 Store locked up. [5][11]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[11]

First Aid Measures:
In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[9][10]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[9]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[9][10]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[9]

Toxicity Data
Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for ethyl 3-bromopropanoate are not readily available in the consulted

sources.[9][12][13]

Experimental Protocols
While specific experimental reports on the safety of ethyl 3-bromopropanoate were not found,

the following are detailed summaries of the standard OECD (Organisation for Economic Co-
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operation and Development) guidelines that would be employed to assess the known hazards

of this chemical.

Skin Irritation Testing (based on OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

potential of a substance to cause skin irritation.[6][8][14]

Principle: The test chemical is applied topically to the RhE tissue. Skin irritation is identified by

its ability to decrease cell viability below a defined threshold (≤ 50%).[8] Cell viability is

measured by the enzymatic conversion of the vital dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) into a blue formazan salt, which is then quantified

spectrophotometrically after extraction.[8]

Methodology:

Tissue Preparation: Reconstituted human epidermis tissue models are pre-incubated in a

sterile, chemically defined medium.

Test Substance Application: A precise amount of the test substance (e.g., 30 µL for liquids or

25 mg for solids) is applied uniformly to the surface of the epidermis.[8] A negative control

(e.g., ultrapure water) and a positive control (e.g., 5% sodium dodecyl sulfate) are run in

parallel.[8]

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) in a cell culture incubator.[8]

Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface.

The tissues are then transferred to fresh medium and incubated for a recovery period (e.g.,

42 hours).[8]

Viability Assessment: The tissues are incubated with MTT solution for approximately 3 hours.

[15]

Extraction and Measurement: The formazan salt is extracted from the tissues using a solvent

(e.g., isopropanol), and the optical density is measured with a spectrophotometer.
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Data Analysis: The percentage viability of the test tissues is calculated relative to the

negative control. A viability of ≤ 50% classifies the substance as a skin irritant.[8]

Eye Irritation Testing (based on OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause acute eye irritation or

corrosion.[4][5]

Principle: The test substance is applied in a single dose to one eye of an experimental animal

(typically an albino rabbit), with the untreated eye serving as a control.[4] The degree of eye

irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific intervals.

[4]

Methodology:

Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes of

each animal are examined 24 hours before testing to ensure no pre-existing irritation or

defects.[1]

Test Substance Application: A single dose of the test substance (e.g., 0.1 mL for liquids) is

placed in the conjunctival sac of one eye after gently pulling the lower lid away from the

eyeball. The lids are then held together for about one second.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9] The

observation period may be extended up to 21 days to evaluate the reversibility of the effects.

[11]

Scoring: Ocular lesions are scored according to a standardized system for the cornea

(opacity), iris, and conjunctiva (redness and chemosis).

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions. If a corrosive or severe irritant effect is observed in the first animal, no

further testing is performed.[5]

Safe Handling and Storage Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of ethyl

3-bromopropanoate.

Start: Handling Ethyl 3-bromopropanoate

Assess Hazards
- Skin/Eye Irritant

- Respiratory Irritant
- Combustible Liquid
- Suspected Mutagen

Wear Appropriate PPE
- Protective Gloves

- Safety Goggles/Face Shield
- Protective Clothing

Handling Procedures
- Use in a well-ventilated area

- Avoid breathing vapors
- Keep away from heat/sparks/flames

- Ground/bond container

Storage
- Store in a cool, well-ventilated place

- Keep container tightly closed
- Store locked up

Spill or Leak Occurs

No

Exposure Occurs

No

Disposal
- Dispose of in accordance with

local/regional/national regulations

End of Process

Spill Response
- Evacuate area

- Wear appropriate PPE
- Absorb with inert material

- Collect for disposal

Yes

First Aid
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Yes

Seek Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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